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Comparison of Spiro-NNPB with Standard HTMs

The table below summarizes the available experimental data for Spiro-NPB compared to other common

HTMs, focusing on key parameters for OLED performance.

Material
Name

HOMO
Level
(eV)

LUMO
Level
(eV)

Triplet
Energy
(Et, eV)

Glass
Transition
Temp. (T𝑔)

Maximum
Current
Efficiency
(cd/A)

External
Quantum
Efficiency
(EQE)

Spiro-
NPB [1]

-5.32 N/D 2.33 N/D N/D N/D

NPB [1] -5.40 N/D N/D 95 °C [2] N/D N/D

TPD [2] N/D N/D N/D 65 °C [2] N/D N/D

TAPC [3] N/D N/D N/D N/D 32.53 [3] 10.6% [3]

HTM 1B
[1]

-5.54 N/D 2.29 180 °C 16.16 13.64%
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Material
Name

HOMO
Level
(eV)

LUMO
Level
(eV)

Triplet
Energy
(Et, eV)

Glass
Transition
Temp. (T𝑔)

Maximum
Current
Efficiency
(cd/A)

External
Quantum
Efficiency
(EQE)

TPA-
2ACR [3]

-5.13 -1.67 3.04 N/D 55.74 21.59%

Key:

N/D: No specific data was provided in the search results.
The device performance data (efficiency) is based on red phosphorescent OLEDs.

Experimental Protocols for Key Data

The quantitative data in the table above was typically obtained through the following standard experimental

methods:

HOMO Level Measurement: The Highest Occupied Molecular Orbital (HOMO) energy levels were
determined experimentally using Cyclic Voltammetry (CV). In this method, the HOMO level is

calculated from the onset of oxidation potential using a standard formula, often referenced against
ferrocene/ferrocenium (Fc/Fc⁺) as an internal standard [1] [3].

Triplet Energy Measurement: The triplet energy (Et) was obtained from the photoluminescence
(PL) spectra recorded at low temperature (77 K). The onset wavelength of this phosphorescence

spectrum is used to calculate the triplet energy level [1].
Thermal Properties: The glass transition temperature (T𝑔) was measured using Differential
Scanning Calorimetry (DSC), while the decomposition temperature was determined by
Thermogravimetric Analysis (TGA), both performed under a nitrogen atmosphere [2] [1].

Device Efficiency: The current efficiency and External Quantum Efficiency (EQE) are measured by
fabricating and characterizing complete OLED devices, typically with a structure that includes the

HTL, an emission layer, and an electron transport layer sandwiched between electrodes [1] [3].

Workflow for Characterizing HTM Properties

The diagram below outlines the general workflow for obtaining the key properties of a hole transport

material, as described in the research.
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To cite this document: Smolecule. [Spiro-NPB HOMO LUMO levels compared to standard HTMs].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b834289#spiro-

npb-homo-lumo-levels-compared-to-standard-htms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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